2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide

• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol
• IUPAC Name: 2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide
• InChI: InChI=1S/C9H19N3O/c1-7(10)9(13)11-8-4-3-5-12(2)6-8/h7-8H,3-6,10H2,1-2H3,(H,11,13)/t7?,8-/m0/s1
• InChI Key: VRXHEABADVDPMR-MQWKRIRWSA-N
• Isomeric SMILES: CC(C(=O)N[C@H]1CCCN(C1)C)N
• Canonical SMILES: CC(C(=O)NC1CCCN(C1)C)N

Description

2-Amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide is a chiral alaninamide derivative characterized by a piperidine ring substituted with a methyl group at the 1-position and a propanamide moiety at the 3S-position (Figure 1). Its molecular formula is C₁₀H₂₀N₃O, with a molecular weight of 198.29 g/mol (calculated from structure). The compound has a CAS registry number 1401666-47-4 and is commercially available with a purity of ≥97% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide typically involves the reaction of a piperidine derivative with an appropriate amine. One common method involves the use of (S)-2-amino-N-ethylpropanamide as a starting material . The reaction conditions often include the use of a suitable solvent, such as ethanol or methanol, and a catalyst to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens such as chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a corresponding amide, while reduction may yield an amine .

Scientific Research Applications

2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic applications, including as a precursor for drug development.

Industry: Used in the production of various chemical intermediates and pharmaceuticals

Mechanism of Action

The mechanism of action of 2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Piperidine/Pyrrolidine Derivatives

• 2-Amino-N-ethyl-N-((S)-1-methylpiperidin-3-yl)propanamide (C₁₁H₂₃N₃O): This analogue introduces an ethyl group at the amide nitrogen, increasing lipophilicity (ClogP: ~0.98 vs.
• 2-Amino-N-[3-(pyrrolidin-1-yl)phenyl]propanamide (C₁₃H₁₉N₃O): Replacing the piperidine with a pyrrolidine-linked phenyl group enhances aromatic interactions, which may improve binding to serotonin or dopamine receptors .

Aromatic and Halogenated Derivatives

• 2-Amino-N-(4-((trifluoromethyl)benzyl)oxy)benzyl)propanamide (C₁₈H₁₉F₃N₂O₂): The trifluoromethyl group enhances metabolic stability by resisting oxidative degradation, a feature critical for oral bioavailability .
• (S)-2-Amino-N-methyl-N-(3-nitrobenzyl)propanamide (C₁₁H₁₅N₃O₃): The nitro group introduces strong electron-withdrawing effects, which could modulate electronic properties of the amide bond, affecting hydrolysis rates .

Physicochemical Properties

Key properties of select analogues are compared below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LogP*	Notable Features	Reference
2-Amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide	C₁₀H₂₀N₃O	198.29	~0.35	Chiral piperidine scaffold
2-Amino-N-ethyl-N-(1-methylpiperidin-3-yl)propanamide	C₁₁H₂₃N₃O	213.32	~0.98	Increased lipophilicity
2-Amino-N-(4-(trifluoromethoxy)benzyl)propanamide	C₁₈H₁₉F₃N₂O₃	368.35	~2.12	Enhanced metabolic stability
2-Amino-N-(2-fluoroethyl)propanamide hydrochloride	C₅H₁₂ClFN₂O	170.61	~-1.2	Improved water solubility (salt form)

*Calculated using ChemDraw or analogous tools.

Biological Activity

2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide is a chemical compound with potential pharmacological applications, particularly in the treatment of infectious diseases and neurological disorders. Its unique molecular structure, characterized by a piperidine ring and an amine group, suggests various biological activities that merit detailed exploration.

Structural Characteristics

The systematic name of the compound indicates its structural features:

• Piperidine Ring : A six-membered ring containing nitrogen, which is often associated with various pharmacological effects.
• Amine Group : Contributes to the compound's reactivity and potential interactions with biological targets.
• Propanamide Moiety : Enhances the compound’s solubility and stability.

Pharmacological Potential

Preliminary studies indicate that 2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide may serve as an anti-tubercular agent , highlighting its relevance in combating infectious diseases . Its piperidine structure is linked to analgesic and anti-inflammatory activities, making it a candidate for further pharmacological development.

The biological activity of this compound is primarily attributed to its interaction with specific biological targets:

• Receptor Modulation : The compound may modulate receptor activity, influencing signal transduction pathways.
• Enzyme Interaction : It is hypothesized to impact various enzymes involved in metabolic processes, which could lead to therapeutic effects.

Comparative Analysis with Related Compounds

A comparative analysis of structurally similar compounds reveals insights into the biological activity of 2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide. The following table summarizes notable analogs:

Compound Name	Structural Features	Unique Properties
N-(1-benzylpiperidin-4-yl)-N-propanamide	Benzyl group instead of methyl	Potentially higher lipophilicity
N-(3-methylpiperidin-4-yl)-N-benzoylacetamide	Benzoyl group enhances binding affinity	Investigated for analgesic properties
N-(4-fluorophenyl)-N-(1-pyrrolidinyl)propanamide	Fluorine substitution increases potency	Active in pain management studies

These compounds exhibit distinct pharmacological profiles due to variations in their substituents, influencing their binding affinities and biological activities.

Case Studies and Research Findings

Research into the biological activity of 2-amino-N-[(3S)-1-methylpiperidin-3-yl]propanamide has yielded promising results:

• Anti-Tubercular Activity : Initial investigations suggest that this compound may inhibit the growth of Mycobacterium tuberculosis, indicating its potential as a therapeutic agent against tuberculosis .
• Neurological Applications : Studies have explored its effects on neurological disorders, suggesting that it may modulate neurotransmitter systems or neuroinflammatory pathways .
• Analgesic Effects : The compound's structural similarities to other analgesics have led researchers to evaluate its pain-relieving properties in animal models .